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Compound of Interest

Compound Name: D-Prolinol

Cat. No.: B1301034 Get Quote

This guide provides immediate and essential safety protocols, personal protective equipment

(PPE) recommendations, and disposal procedures for handling D-Prolinol in a laboratory

setting. The information is targeted towards researchers, scientists, and drug development

professionals to ensure safe and compliant laboratory operations.

Chemical and Physical Properties
A summary of the key quantitative data for D-Prolinol is presented below. This information is

crucial for understanding its physical characteristics and potential hazards.

Property Value Source

Molecular Formula C5H11NO [1]

Molecular Weight 101.15 g/mol [1]

Appearance Light yellow liquid [1]

Odor Odorless [1]

Boiling Point 75 °C / 167 °F @ 2 mm Hg [1]

Flash Point 86 °C / 186.8 °F [1]

Physical State Liquid [1]
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Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to minimize exposure and ensure personal safety when

handling D-Prolinol. The following table summarizes the recommended PPE based on its

known hazards, which include skin irritation, serious eye irritation, and respiratory irritation[1]

[2]. It is also a combustible liquid[1].
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Body Part Recommended PPE
Rationale and Best
Practices

Hands
Chemical-resistant gloves

(Nitrile recommended)

D-Prolinol can cause skin

irritation[1][2]. While specific

breakthrough times for D-

Prolinol are not readily

available, nitrile gloves

generally offer good resistance

to a range of chemicals. It is

crucial to inspect gloves for

any signs of degradation or

perforation before use.

Change gloves immediately if

they become contaminated.

For prolonged or immersive

contact, consider using thicker

gloves or double-gloving.

Eyes/Face
Safety goggles with side

shields or a face shield

D-Prolinol can cause serious

eye irritation[1][2]. Standard

safety glasses are not

sufficient. Chemical splash

goggles that conform to EN166

or OSHA 29 CFR 1910.133

standards are required. A face

shield should be worn in

conjunction with goggles when

there is a significant risk of

splashing.

Body Laboratory coat

A standard lab coat is

necessary to protect against

skin contact from spills and

splashes. Ensure the lab coat

is fully buttoned.

Respiratory Use in a well-ventilated area or

with local exhaust ventilation

D-Prolinol may cause

respiratory irritation[1][2]. All
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(fume hood) handling of D-Prolinol that may

generate vapors or aerosols

should be conducted in a

certified chemical fume hood to

minimize inhalation exposure.

If a fume hood is not available,

work must be performed in a

well-ventilated area, and a risk

assessment should be

conducted to determine if

respiratory protection is

necessary.

Experimental Protocol: Safe Handling of D-Prolinol
Adherence to a strict experimental protocol is vital for the safe handling of D-Prolinol.

1. Pre-Handling Preparations:

Risk Assessment: Conduct a thorough risk assessment for the planned experiment,

considering the quantity of D-Prolinol to be used and the specific manipulations involved.

Information Review: Review the Safety Data Sheet (SDS) for D-Prolinol before starting any

work[1][2].

Emergency Equipment: Ensure that a safety shower and eyewash station are readily

accessible and have been recently tested[1].

Spill Kit: Have a chemical spill kit appropriate for flammable liquids readily available.

2. Handling Procedures:

Ventilation: All manipulations of D-Prolinol should be carried out in a properly functioning

chemical fume hood[3].

Personal Protective Equipment: Don all required PPE as outlined in the table above before

entering the designated work area.
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Dispensing: When transferring or dispensing the liquid, do so carefully to avoid splashing.

Use appropriate tools such as a pipette or a graduated cylinder.

Heating: D-Prolinol is a combustible liquid. Avoid open flames and other sources of ignition

in the vicinity of handling and storage areas[1]. If heating is necessary, use a controlled

heating source such as a heating mantle or a water bath.

Storage: Store D-Prolinol in a tightly sealed, properly labeled container in a cool, dry, and

well-ventilated area away from incompatible materials such as strong oxidizing agents[1].

3. Post-Handling Procedures:

Decontamination: Clean the work area thoroughly after the experiment is complete.

Glove Removal: Remove gloves using the proper technique to avoid skin contact with any

potential contamination on the outer surface of the glove.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves and

before leaving the laboratory.

Disposal Plan
Proper disposal of D-Prolinol and contaminated materials is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Collection: Collect all D-Prolinol waste, including unused product and contaminated

materials (e.g., pipette tips, gloves, absorbent pads), in a designated and properly labeled

hazardous waste container.

Container Labeling: The waste container must be clearly labeled with "Hazardous Waste"

and the full chemical name "D-Prolinol".

Segregation: Do not mix D-Prolinol waste with other incompatible waste streams.

Disposal Method: Dispose of the hazardous waste through your institution's environmental

health and safety (EHS) office or a licensed hazardous waste disposal company. Adhere to

all local, state, and federal regulations for hazardous waste disposal[2].
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Diagrams
The following diagrams illustrate the logical workflows for PPE selection and the disposal plan

for D-Prolinol.

Start: Handling D-Prolinol

Assess Hazards:
- Skin Irritation
- Eye Irritation

- Respiratory Irritation
- Combustible Liquid

Select Hand Protection:
Chemical-resistant gloves (e.g., Nitrile)

Select Eye/Face Protection:
Safety goggles with side shields

(Face shield if splash risk)

Select Body Protection:
Laboratory coat

Select Respiratory Protection:
Work in a fume hood or

well-ventilated area

Proceed with Handling

Click to download full resolution via product page

Caption: PPE selection workflow for handling D-Prolinol.
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Start: D-Prolinol Waste Generated

Collect Waste:
- Unused D-Prolinol

- Contaminated materials
(gloves, tips, etc.)

Use Designated Hazardous
Waste Container

Label Container:
- 'Hazardous Waste'

- 'D-Prolinol'

Segregate from
Incompatible Wastes

Contact EHS for Pickup
or Licensed Disposal Company

Disposal Complete

Click to download full resolution via product page

Caption: Disposal plan workflow for D-Prolinol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-d-prolinol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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